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Compound of Interest

Compound Name: Barium chlorate

Cat. No.: B081389 Get Quote

Barium chlorate, with the chemical formula Ba(ClO₃)₂, is the barium salt of chloric acid. It is a

white, crystalline solid known for its strong oxidizing properties.[1][2] Like all soluble barium

compounds, it is toxic and an irritant.[1][2] This guide provides an in-depth overview of its

properties, synthesis, key reactions, and safety information, tailored for researchers and

professionals in chemistry and drug development.

Physicochemical Properties
Barium chlorate is a white solid that is soluble in water.[1] Its key physical and chemical

properties are summarized below.

Property Value

Chemical Formula Ba(ClO₃)₂

Molar Mass 304.23 g/mol [1][3]

Appearance White crystalline solid[1][2][4]

Density 3.18 g/cm³[1][5]

Melting Point
413.9 °C (777.0 °F; 687.0 K) (decomposes)[1]

[5]

Solubility in water
27.5 g/100 mL (20 °C)[1][5] 37.9 g/100 mL (25

°C)[4][5]

Solubility in other solvents Slightly soluble in ethanol and acetone[4][5]
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Synthesis and Production
Several methods are employed for the synthesis of barium chlorate, each with specific

advantages regarding purity and scale.

This is a common method for preparing barium chlorate, which leverages the lower solubility

of barium chlorate compared to sodium chlorate.[1]

Experimental Protocol:

Prepare separate aqueous solutions of barium chloride (BaCl₂) and sodium chlorate

(NaClO₃).

Mix the two solutions to initiate the double replacement reaction: BaCl₂ + 2 NaClO₃ →

Ba(ClO₃)₂ + 2 NaCl.[1]

Concentrate the resulting mixture by heating to evaporate some of the water.

Cool the concentrated solution. Barium chlorate, being less soluble, will precipitate out.[1]

Filter the precipitate to separate the barium chlorate crystals from the sodium chloride

solution.

Multiple recrystallizations may be necessary to remove sodium contamination, which is

crucial for pyrotechnic applications to avoid a yellow flame from sodium overpowering the

green from barium.
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Synthesis via Double Replacement
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Workflow for Barium Chlorate synthesis by double replacement.
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Sodium-free barium chlorate can be produced directly through the electrolysis of an aqueous

barium chloride solution.[1] This method avoids the sodium contamination inherent in the

double replacement method.

Experimental Protocol:

Prepare an electrolyte solution of barium chloride (BaCl₂) in water, typically around 250 g/L in

1 M HCl.[3]

Use a noble metal oxide-coated titanium anode and a stainless steel cathode.[3]

Maintain the electrolyte temperature at approximately 40°C to enhance ion diffusion.[3]

Apply a direct current with an anode current density of 1.5–2.0 kA/m² and a cathode density

of 1.0–1.5 kA/m².[3]

The overall reaction is: BaCl₂ + 6 H₂O → Ba(ClO₃)₂ + 6 H₂.[1]

Since barium chlorate is soluble in the solution, the product must be recovered by

evaporating the solvent after the electrolysis is complete.
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Electrolytic Synthesis of Barium Chlorate
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Thermal Decomposition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b081389?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Barium_chlorate
https://creationwiki.org/Barium_Chlorate
https://www.vulcanchem.com/product/vc8459592
https://www.vulcanchem.com/product/vc8459592
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chlorate
https://www.smolecule.com/products/s1507264
https://www.benchchem.com/product/b081389#barium-chlorate-chemical-formula-ba-clo3-2
https://www.benchchem.com/product/b081389#barium-chlorate-chemical-formula-ba-clo3-2
https://www.benchchem.com/product/b081389#barium-chlorate-chemical-formula-ba-clo3-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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